N-(furan-2-ylmethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C19H18N4O3S/c1-12-9-16(21-22(12)2)18(24)23(11-14-5-4-8-26-14)19-20-15-10-13(25-3)6-7-17(15)27-19/h4-10H,11H2,1-3H3
• InChI Key: MMVQTQIGCJLFDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)N(CC2=CC=CO2)C3=NC4=C(S3)C=CC(=C4)OC
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• CAS No.: 1013794-85-8

Description

N-(furan-2-ylmethyl)-N-(5-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C19H18N4O3S and its molecular weight is 382.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

The compound has been a focus in the synthesis of various derivatives, including N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles. These derivatives are obtained through reactions under acidic and basic conditions, offering potential in chemical synthesis and pharmaceuticals (El-Essawy & Rady, 2011).

Anticancer and Antimicrobial Potential

Several studies have explored the anticancer and antimicrobial properties of related compounds. For example, some derivatives exhibited significant activity against human pancreatic cancer cells and showed potential as leukotriene B(4) inhibitors (Kuramoto et al., 2008). Additionally, some compounds in this category have displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, without showing cytotoxicity to mammalian cells (Palkar et al., 2017).

Structural Diversity and Biological Activities

The versatility in synthesizing structurally diverse derivatives of the compound has been noted, with potential applications in developing novel biological agents. These include potential anticancer and antimicrobial agents derived from modifications of the core chemical structure (Zaki et al., 2018).

Reactions and Synthesis of Complex Molecules

Research has also focused on understanding the reaction mechanisms involving this compound and its derivatives, leading to the synthesis of complex molecules with potential biological applications. The compound's reactivity under different conditions has been a subject of study, contributing to the field of organic chemistry and drug design (Aleksandrov & El’chaninov, 2017).